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Compound of Interest

Compound Name: 2-Ethyl-1h-indene

Cat. No.: B105611 Get Quote

An In-Depth Technical Guide to 2-Ethyl-1H-indene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical, chemical, and

safety properties of 2-Ethyl-1H-indene. The information is compiled from various chemical

databases and safety documentation to serve as a foundational resource for laboratory and

research applications.

Compound Identification
2-Ethyl-1H-indene is a polycyclic aromatic hydrocarbon belonging to the indene class. Its core

structure consists of a benzene ring fused to a cyclopentene ring, with an ethyl substituent at

the second position of the five-membered ring.

Table 1: Chemical Identifiers for 2-Ethyl-1H-indene
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Identifier Value Reference

CAS Number 17059-50-6 [1][2][3]

Molecular Formula C₁₁H₁₂ [2][3]

Molecular Weight 144.21 - 144.22 g/mol [2][3]

IUPAC Name 2-ethyl-1H-indene [3]

Synonyms 2-ethylindene, Ethylindene [2]

InChI

InChI=1S/C11H12/c1-2-9-7-

10-5-3-4-6-11(10)8-9/h3-

7H,2,8H2,1H3

[2][3]

InChIKey
BSHJHVHMLRKHBZ-

UHFFFAOYSA-N
[2][3]

| Canonical SMILES | CCC1=CC2=CC=CC=C2C1 |[2] |

Physical and Chemical Properties
The known physical and chemical properties of 2-Ethyl-1H-indene are summarized below.

This compound is a liquid at room temperature and has a relatively high flash point.

Table 2: Physicochemical Data for 2-Ethyl-1H-indene

Property Value Conditions Reference

Boiling Point 94-96 °C at 10 mmHg [1]

Density 0.964 g/cm³ Not Specified [1]

Refractive Index 1.5590 Not Specified [1]

Flash Point 87 °C Not Specified [1]

Appearance Data Not Available - [2]

| Storage Temperature | 2-8°C | Under inert atmosphere |[1][2] |
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Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation and purity analysis of chemical

compounds. While detailed spectra are not publicly available in all databases, mass

spectrometry data for 2-Ethyl-1H-indene can be accessed through the NIST Chemistry

WebBook.[3]
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Data Relationship for 2-Ethyl-1H-indene

2-Ethyl-1H-indene
(C11H12)

Physical Properties
(Boiling Point, Density)

Chemical Identity
(CAS, Formula, MW)

Spectroscopic Data
(Mass Spectrum)

Safety & Handling
(Storage, Precautions)

General Workflow for Rh(I)-Catalyzed Indene Synthesis

1. Reactant Preparation
(Arylboronic Acid, Alkyne, Catalyst)

2. Reaction Setup
(Inert Atmosphere, Anhydrous Solvent)

3. Catalytic Cyclization
(Heating & Stirring)

4. Reaction Workup
(Quenching, Extraction)

5. Purification
(Column Chromatography)

Final Product
(Pure Substituted Indene)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b105611?utm_src=pdf-body-img
https://www.benchchem.com/product/b105611?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8470023.htm
https://wap.guidechem.com/encyclopedia/2-ethyl-1h-indene-dic19201.html
https://webbook.nist.gov/cgi/inchi?ID=C17059506&Mask=200
https://www.benchchem.com/product/b105611#2-ethyl-1h-indene-physical-and-chemical-properties
https://www.benchchem.com/product/b105611#2-ethyl-1h-indene-physical-and-chemical-properties
https://www.benchchem.com/product/b105611#2-ethyl-1h-indene-physical-and-chemical-properties
https://www.benchchem.com/product/b105611#2-ethyl-1h-indene-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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